Cas no 1479977-16-6 (5-(4-phenylphenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(4-phenylphenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 1479977-16-6
• MF: C₁₆H₁₁NO₃
• MW: 265.263444185257
• CID: 5912282
• PubChem ID: 82304044
• Update Time: 2025-06-14

5-(4-phenylphenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-phenylphenyl)-1,2-oxazole-4-carboxylic acid
• EN300-1861617
• 1479977-16-6

• Inchi： 1S/C16H11NO3/c18-16(19)14-10-17-20-15(14)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-10H,(H,18,19)
• InChI Key： ZRSVZPKMSOTYHL-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 265.07389321g/mol
• Monoisotopic Mass: 265.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(4-phenylphenyl)-1,2-oxazole-4-carboxylic acid

Comprehensive Overview of 5-(4-phenylphenyl)-1,2-oxazole-4-carboxylic acid (CAS No. 1479977-16-6)

5-(4-phenylphenyl)-1,2-oxazole-4-carboxylic acid (CAS No. 1479977-16-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique oxazole core and biphenyl substituent, serves as a versatile building block in drug discovery and advanced material synthesis. Its molecular structure combines a carboxylic acid functional group with a 1,2-oxazole ring, making it a valuable intermediate for designing bioactive molecules.

Recent studies highlight the growing demand for heterocyclic compounds like 5-(4-phenylphenyl)-1,2-oxazole-4-carboxylic acid due to their potential applications in medicinal chemistry. Researchers are particularly interested in its role as a precursor for kinase inhibitors and anti-inflammatory agents, aligning with current trends in targeting chronic diseases. The compound's biphenyl moiety enhances its binding affinity to biological targets, a feature often explored in cancer therapeutics and neurodegenerative disease research.

From a synthetic perspective, CAS No. 1479977-16-6 exemplifies the convergence of green chemistry principles and high-efficiency catalysis. Modern protocols emphasize solvent-free reactions or microwave-assisted synthesis to optimize yield, reflecting the industry's shift toward sustainable practices. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with stringent pharmaceutical standards.

The compound's physicochemical properties—including its melting point, solubility, and stability—are frequently discussed in academic forums. These parameters are vital for formulators developing drug delivery systems, especially those involving nanoparticle carriers or prodrug strategies. Such innovations address pressing healthcare challenges like bioavailability enhancement and targeted therapy.

In material science, 5-(4-phenylphenyl)-1,2-oxazole-4-carboxylic acid contributes to the design of organic semiconductors and luminescent materials. Its conjugated system enables electron delocalization, a key feature for OLED technologies and solar cell applications. This interdisciplinary relevance positions the compound at the forefront of renewable energy and smart material advancements.

Safety and regulatory aspects of CAS No. 1479977-16-6 adhere to global guidelines such as REACH and ICH Q7. While not classified as hazardous, proper handling protocols—including personal protective equipment (PPE)—are recommended during laboratory use. Documentation like SDS provides detailed instructions for storage and disposal, ensuring compliance with environmental regulations.

Market analysts note rising investments in custom synthesis services for niche compounds like 5-(4-phenylphenyl)-1,2-oxazole-4-carboxylic acid, driven by pharmaceutical outsourcing trends. Suppliers increasingly offer GMP-grade batches to meet clinical trial demands, underscoring the compound's commercial viability. Patent landscapes reveal active filings for derivatives, particularly in immuno-oncology and metabolic disorder therapeutics.

For researchers sourcing this compound, verifying certificates of analysis (CoA) and purity levels (>98%) is essential. Reputable vendors provide structural characterization data and stability studies, facilitating reproducible experiments. Collaborative platforms like PubChem and SciFinder host peer-reviewed datasets, enabling evidence-based decisions in project planning.

Future directions for 1479977-16-6 may involve AI-driven molecular optimization or continuous flow chemistry applications. As the scientific community prioritizes precision medicine and sustainable manufacturing, this compound's adaptability ensures its enduring relevance across multiple high-growth sectors.